4-fluoro-N-((5-((2-((5-methylisoxazol-3-yl)amino)-2-oxoethyl)thio)-1,3,4-oxadiazol-2-yl)methyl)benzamide

• IUPAC Name: 4-fluoro-N-[[5-[2-[(5-methyl-1,2-oxazol-3-yl)amino]-2-oxoethyl]sulfanyl-1,3,4-oxadiazol-2-yl]methyl]benzamide
• InChI: InChI=1S/C16H14FN5O4S/c1-9-6-12(22-26-9)19-13(23)8-27-16-21-20-14(25-16)7-18-15(24)10-2-4-11(17)5-3-10/h2-6H,7-8H2,1H3,(H,18,24)(H,19,22,23)
• InChI Key: HODMEXPGVJXKNY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)NC(=O)CSC2=NN=C(O2)CNC(=O)C3=CC=C(C=C3)F
• Molecular Formula: C16H14FN5O4S
• Molecular Weight: 391.4 g/mol

Description

4-fluoro-N-((5-((2-((5-methylisoxazol-3-yl)amino)-2-oxoethyl)thio)-1,3,4-oxadiazol-2-yl)methyl)benzamide is a useful research compound. Its molecular formula is C16H14FN5O4S and its molecular weight is 391.38. The purity is usually 95%.
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Scientific Research Applications

Fluorine-Substituted Compounds and Their Applications

Fluorine-substituted compounds, such as fluorobenzamides, have been synthesized for potential antimicrobial applications. For instance, microwave-induced synthesis of fluorobenzamides containing thiazole and thiazolidine demonstrated promising antimicrobial analogs, indicating their potential in developing new antimicrobial agents (Desai et al., 2013). This highlights the significance of fluorine substitutions in enhancing antimicrobial activity, potentially contributing to the fight against resistant microbial strains.

Benzamide Derivatives and Anticancer Research

Benzamide derivatives have been actively researched for their anticancer properties. For example, the synthesis of N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides and their evaluation against various cancer cell lines demonstrated moderate to excellent anticancer activity, outperforming the reference drug in some cases (Ravinaik et al., 2021). This underscores the potential of benzamide derivatives in oncology, offering new avenues for the development of anticancer therapeutics.

Isoxazole and Oxadiazole Moieties in Drug Development

Isoxazole and oxadiazole moieties are often incorporated into drug molecules due to their versatile bioactivities. Compounds containing these functional groups have been explored for various pharmacological activities, including anticancer and antiviral effects. For instance, fluorine compounds containing isoxazolylamino and phosphonate groups have shown moderate anticancer activity, demonstrating the utility of these moieties in designing new anticancer agents (Song et al., 2005). Similarly, benzamide-based 5-aminopyrazoles and their fused heterocycles have been synthesized, showing remarkable antiavian influenza virus activity, indicating the potential of these structures in antiviral drug development (Hebishy et al., 2020).